Cas no 337921-62-7 ((E)-[1-(4-Fluorophenyl)ethylidene][(6-{[(E)-[1-(4-fluorophenyl)ethylidene]amino]oxy}pyridin-2-yl)oxy]amine)

• Product Name: (E)-[1-(4-Fluorophenyl)ethylidene][(6-{[(E)-[1-(4-fluorophenyl)ethylidene]amino]oxy}pyridin-2-yl)oxy]amine
• CAS No: 337921-62-7
• MF: C₂₁H₁₇F₂N₃O₂
• MW: 381.375391721725
• CID: 5025157
• Update Time: 2023-08-25

(E)-[1-(4-Fluorophenyl)ethylidene][(6-{[(E)-[1-(4-fluorophenyl)ethylidene]amino]oxy}pyridin-2-yl)oxy]amine Chemical and Physical Properties

Names and Identifiers

• (E)-[1-(4-fluorophenyl)ethylidene][(6-{[(E)-[1-(4-fluorophenyl)ethylidene]amino]oxy}pyridin-2-yl)oxy]amine
• HMS576B14
• 1-(4-fluorophenyl)-1-ethanone O-[6-({[1-(4-fluorophenyl)ethylidene]amino}oxy)-2-pyridinyl]oxime
• (E)-[1-(4-Fluorophenyl)ethylidene][(6-{[(E)-[1-(4-fluorophenyl)ethylidene]amino]oxy}pyridin-2-yl)oxy]amine

• Inchi： 1S/C21H17F2N3O2/c1-14(16-6-10-18(22)11-7-16)25-27-20-4-3-5-21(24-20)28-26-15(2)17-8-12-19(23)13-9-17/h3-13H,1-2H3/b25-14+,26-15+
• InChI Key： SAIODXNSNOHAPA-LVSXPEEVSA-N
• SMILES： FC1C=CC(=CC=1)/C(/C)=N/OC1C=CC=C(N=1)O/N=C(\C)/C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 496
• XLogP3: 5.4
• Topological Polar Surface Area: 56.1